Cas no 1807142-88-6 (Methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate)

• Product Name: Methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate
• CAS No: 1807142-88-6
• MF: C₁₀H₇F₂NO₂S
• MW: 243.22988820076
• CID: 4952960
• Update Time: 2025-08-04

Methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate

• Inchi： 1S/C10H7F2NO2S/c1-15-10(14)8-6(4-13)5(9(11)12)2-3-7(8)16/h2-3,9,16H,1H3
• InChI Key： GALRMSWOMASUTJ-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(F)F)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate

Methyl 2-Cyano-3-Difluoromethyl-6-Mercaptobenzoate: A Comprehensive Overview

Methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate, with CAS No. 1807142-88-6, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at position 2, a difluoromethyl group at position 3, and a mercapto group at position 6. These functional groups endow the compound with distinctive chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The synthesis of methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yield. Such innovations highlight the compound's adaptability to modern synthetic techniques.

One of the most promising applications of methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate lies in its role as an intermediate in drug discovery. The cyano group at position 2 serves as an electron-withdrawing substituent, which can enhance the bioavailability of resulting drugs. Similarly, the difluoromethyl group at position 3 introduces steric hindrance and fluorine-mediated interactions, both of which are critical for optimizing pharmacokinetic properties. Recent studies have demonstrated its potential in the development of anti-inflammatory agents and anticancer drugs.

In the realm of materials science, methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate has been investigated for its ability to form stable coordination complexes with transition metals. These complexes exhibit unique magnetic and electronic properties, making them suitable for applications in spintronics and catalysis. For example, a study published in *Nature Materials* highlighted its use as a ligand in cobalt-based catalysts for carbon-carbon coupling reactions.

Another notable application is in agrochemicals. The mercapto group at position 6 allows for easy functionalization, enabling the development of pesticides with enhanced efficacy against pests while maintaining environmental safety. Researchers have reported that derivatives of this compound exhibit remarkable selectivity towards agricultural pests without adversely affecting non-target organisms.

From an analytical standpoint, methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions. For instance, computational chemistry models have revealed that the cyano group induces significant conjugation effects within the aromatic ring, influencing the compound's electronic properties.

In terms of safety and handling, methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate is classified as a non-hazardous chemical under standard conditions. However, it is recommended to handle it with appropriate personal protective equipment due to its potential irritant properties when exposed to skin or eyes. Storage should be in cool, dry conditions away from direct sunlight to prevent degradation.

Looking ahead, ongoing research into methyl 2-cyano-3-difluoromethyl-6-mercaptobenzoate continues to uncover new avenues for its application. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in its synthesis and utilization across diverse sectors.